Cas no 21324-39-0 (Sodium hexafluorophosphate)

Sodium hexafluorophosphate (NaPF₆) is an inorganic salt widely used as an electrolyte additive in lithium-ion batteries due to its high thermal stability and electrochemical inertness. Its key advantages include excellent solubility in organic solvents, such as carbonates, and robust performance under high-voltage conditions, enhancing battery efficiency and longevity. NaPF₆ also exhibits low hygroscopicity, reducing moisture sensitivity compared to other fluorophosphate salts. Additionally, it contributes to improved ionic conductivity in electrolyte formulations. These properties make it a preferred choice for advanced energy storage applications, particularly where stability and performance are critical. Proper handling is required due to its reactivity with strong acids or bases.
Sodium hexafluorophosphate structure
Sodium hexafluorophosphate structure
Product name:Sodium hexafluorophosphate
CAS No:21324-39-0
MF:F6NaP
MW:167.953952789307
MDL:MFCD00011122
CID:51769
PubChem ID:87575899

Sodium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • Sodium hexafluorophosphate
    • Sodium Hexa-fluoro Phosphate
    • E5-phosphanuide
    • Hexafluorophosphoric acid sodiuM salt
    • sodium hexafluoro-
    • Sodium Hexafluorophosphate(V)
    • Phosphate(1-),hexafluoro-, sodium (8CI,9CI)
    • Sodium hexafluorophosphate (6CI,7CI)
    • Sodiumhexafluorophosphate (NaPF6)
    • Sodium hexafluorophosphate(1-)
    • Sodium hexafluorophosphate, 98.5+%, pure
    • NaPF6
    • sodium hexaflurophosphate
    • sodium,hexafluorophosphate
    • KMADQUOCJBLXRP-UHFFFAOYSA-N
    • sodium hexafluoro-$l^{5}-phosphanuide
    • RP23056
    • S0392
    • phosphate(1-), hexafluoro-, sodium
    • SODIUMHEXAFLUOROPHOSPHATE
    • J-013993
    • AKOS015833779
    • CS-0130517
    • CHEMBL3327018
    • DTXSID30943875
    • FT-0655060
    • Sodium hexafluorophosphate 99% (99.99%-Na) PURATREM (<10ppm H2O)
    • SB66346
    • phosphate(1-), hexafluoro-, sodium (1:1)
    • 21324-39-0
    • CHEBI:172377
    • Sodium hexafluorophosphate Battery grade
    • Sodium hexafluorophosphate 99% (99.99%-Na) PURATREM
    • NS00083474
    • MFCD00011122
    • Q2937970
    • Sodium Hexafluorophosphate; Phosphorus Sodium Fluoride (PNaF6);Sodium Hexafluorophosphate (NaPF6); Sodium hexafluorophosphate(1-);
    • MDL: MFCD00011122
    • Inchi: 1S/F6P.Na/c1-7(2,3,4,5)6;/q-1;+1
    • InChI Key: KMADQUOCJBLXRP-UHFFFAOYSA-N
    • SMILES: [P-](F)(F)(F)(F)(F)F.[Na+]

Computed Properties

  • Exact Mass: 167.95400
  • Monoisotopic Mass: 149.963372
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 67.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless cubic crystals. Sensitive to air and carbon dioxide. 2. density (g/ml, 25/4 ℃)
  • Density: 2.369 g/mL at 25 °C(lit.)
  • Melting Point: >200 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PH: 2.0-4.0
  • Solubility: H2O: soluble5%, clear, colorless
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong acids.
  • PSA: 13.59000
  • LogP: 3.38240
  • Sensitiveness: Hygroscopic

Sodium hexafluorophosphate Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302 + H312 + H332-H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 3260 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: C
  • Packing Group:III
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
  • HazardClass:6.1
  • Packing Group:III
  • Hazard Level:6.1
  • PackingGroup:II
  • Risk Phrases:R20/21/22; R34
  • Safety Term:6.1

Sodium hexafluorophosphate Customs Data

  • HS CODE:28269090

Sodium hexafluorophosphate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
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Sodium hexafluorophosphate
21324-39-0 99%
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$2100.00 2024-07-19
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D626749-25g
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21324-39-0 97%
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$200 2023-09-02
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208051-10G
21324-39-0
10G
¥778.26 2023-01-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S831064-5g
Sodium hexafluorophosphate
21324-39-0 98%
5g
¥100.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S831064-25g
Sodium hexafluorophosphate
21324-39-0 98%
25g
¥288.00 2022-08-31
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20898-25g
Sodium hexafluorophosphate, 98%
21324-39-0 98%
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TRC
S634310-25g
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25g
$ 60.00 2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S831064-100g
Sodium hexafluorophosphate
21324-39-0 98%
100g
¥846.00 2022-08-31
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
208051-10G
Sodium hexafluorophosphate
21324-39-0
10g
¥888.45 2025-01-16

Sodium hexafluorophosphate Suppliers

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(CAS:21324-39-0)Sodium hexafluorophosphate
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(CAS:21324-39-0)Sodium hexafluorophosphate
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(CAS:21324-39-0)Sodium hexafluorophosphate(NaPF6)
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Additional information on Sodium hexafluorophosphate

Sodium hexafluorophosphate (CAS No. 21324-39-0): Applications and Recent Research Developments

Sodium hexafluorophosphate, with the chemical formula NaPF₆, is a compound of significant interest in the field of chemistry and pharmaceuticals. Its unique structural and chemical properties make it a valuable reagent and intermediate in various applications. The compound is characterized by its high thermal stability and strong coordination ability, which are attributed to the presence of the hexafluorophosphate anion (PF₆⁻). This anion is highly stable due to the strong bond between phosphorus and fluorine atoms, making it an excellent ligand in coordination chemistry.

The CAS No. 21324-39-0 uniquely identifies Sodium hexafluorophosphate as a specific chemical entity, ensuring accurate classification and handling in industrial and research settings. This compound has found extensive use in the synthesis of organometallic compounds, where it serves as a powerful fluorinating agent. The ability of sodium hexafluorophosphate to generate highly reactive fluorine species has been leveraged in the development of novel synthetic pathways for complex molecules.

In recent years, significant advancements have been made in understanding the role of sodium hexafluorophosphate in pharmaceutical research. One notable area of study involves its application as a catalyst in organic transformations. Researchers have demonstrated that Sodium hexafluorophosphate can enhance the efficiency of various reactions, including cross-coupling reactions, which are crucial for constructing complex drug molecules. The compound's ability to stabilize reactive intermediates has led to improved yields and selectivity in synthetic protocols.

Moreover, sodium hexafluorophosphate has been explored for its potential in medicinal chemistry. Its coordination properties have been utilized in the design of metal-organic frameworks (MOFs) that exhibit drug delivery capabilities. These MOFs can be tailored to release therapeutic agents in a controlled manner, offering promising applications in targeted drug delivery systems. The stability of the PF₆⁻ anion ensures that these frameworks remain intact under physiological conditions, enhancing their practicality.

Recent studies have also highlighted the role of Sodium hexafluorophosphate in electrochemical applications. The compound's ability to act as an electrolyte has been investigated in lithium-ion batteries and supercapacitors. Its high ionic conductivity and thermal stability make it an attractive candidate for improving the performance of energy storage devices. Researchers have observed that incorporating sodium hexafluorophosphate into electrolyte formulations can lead to enhanced charge-discharge cycles and improved energy density.

The compound's significance extends beyond its industrial applications into environmental chemistry. Studies have shown that sodium hexafluorophosphate can be used to degrade persistent organic pollutants through advanced oxidation processes. Its ability to generate reactive oxygen species under specific conditions has been exploited to break down harmful chemicals into less toxic byproducts. This application underscores the versatility of Sodium hexafluorophosphate across multiple scientific disciplines.

In conclusion, Sodium hexafluorophosphate (CAS No. 21324-39-0) is a multifaceted compound with a broad spectrum of applications. Its unique chemical properties have positioned it as a key reagent in pharmaceutical synthesis, catalysis, material science, and environmental remediation. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across various scientific fields.

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